Cas no 895653-59-5 (2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide)

• Product Name: 2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
• CAS No: 895653-59-5
• MF: C₂₆H₂₁FN₂O₄
• MW: 444.454350233078
• CID: 6016387
• PubChem ID: 18560379
• Update Time: 2025-06-16

2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
• 2-[6-ethoxy-3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]-N-phenylacetamide
• AKOS001819999
• F1609-0688
• 2-[6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide
• 895653-59-5
• 2-(6-ethoxy-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide
• SR-01000908913
• SR-01000908913-1

• Inchi： 1S/C26H21FN2O4/c1-2-33-20-12-13-23-21(14-20)26(32)22(25(31)17-8-10-18(27)11-9-17)15-29(23)16-24(30)28-19-6-4-3-5-7-19/h3-15H,2,16H2,1H3,(H,28,30)
• InChI Key： AKGXBPOGERZEQD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CN1C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=C(F)C=C2)=C1

Computed Properties

• Exact Mass: 444.14853532g/mol
• Monoisotopic Mass: 444.14853532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide

Recent Advances in the Study of 2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide (CAS: 895653-59-5)

The compound 2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide (CAS: 895653-59-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinoline scaffold and fluorobenzoyl moiety, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

One of the key findings from the latest research is the compound's potent inhibitory activity against specific kinases involved in inflammatory pathways. In vitro assays have shown that 2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide effectively suppresses the activation of pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. Additionally, molecular docking studies have revealed high binding affinity to the ATP-binding sites of target kinases, further validating its mechanism of action at the molecular level.

Another area of interest is the optimization of the synthetic route for this compound. Recent publications have reported improved yields and purity through the use of novel catalysts and reaction conditions. For instance, a study published in the Journal of Medicinal Chemistry highlighted a streamlined synthesis protocol that reduces the number of steps and minimizes the formation of by-products. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies.

In vivo studies have also provided encouraging results. Animal models of chronic inflammation and autoimmune diseases have shown significant reduction in disease severity upon treatment with 2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide. Notably, the compound exhibited a favorable pharmacokinetic profile, with good oral bioavailability and minimal off-target effects. These findings underscore its potential as a candidate for further drug development.

Despite these promising results, challenges remain. Researchers have identified the need for more comprehensive toxicity studies to assess long-term safety. Additionally, the compound's solubility and stability under physiological conditions require further optimization to enhance its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the translation of this research into clinical applications.

In conclusion, 2-6-ethoxy-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide (CAS: 895653-59-5) represents a promising lead compound in the search for novel anti-inflammatory and kinase-targeted therapies. Recent advancements in its synthesis, mechanistic understanding, and preclinical evaluation highlight its potential to address unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic benefits.